
Synthesis and Characterization of N-nitroso-
enalapril Impurity: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: N-nitroso-enalapril

CAS No.: 2994317-06-3

Cat. No.: B16334061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-nitroso-enalapril is a nitrosamine impurity of enalapril, an angiotensin-converting enzyme

(ACE) inhibitor widely used in the treatment of hypertension and heart failure. The presence of

nitrosamine impurities in pharmaceutical products is a significant concern for regulatory

agencies and manufacturers due to their potential carcinogenic properties. This technical guide

provides a comprehensive overview of the synthesis and characterization of the N-nitroso-
enalapril impurity, offering detailed methodologies and data to support research, development,

and quality control activities in the pharmaceutical industry.

N-nitroso-enalapril is formed from the reaction of the secondary amine functional group in the

enalapril molecule with a nitrosating agent.[1][2] This reaction is typically favored under acidic

conditions.[1] The chemical structure, molecular formula (C₂₀H₂₇N₃O₆), and molecular weight

(405.45 g/mol ) of N-nitroso-enalapril are well-established.[2][3][4]
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While a specific, detailed, and publicly available protocol for the synthesis of N-nitroso-
enalapril is not readily found in the scientific literature, a general procedure can be inferred

from the known chemistry of N-nitrosation of secondary amines. The following is a

representative experimental protocol.

Experimental Protocol: Synthesis
Materials:

Enalapril maleate

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl) or other suitable acid

Dichloromethane (CH₂Cl₂) or other suitable organic solvent

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Deionized water

Procedure:

Dissolution: Dissolve a known quantity of enalapril maleate in deionized water or a suitable

acidic aqueous solution.

Acidification: Cool the solution in an ice bath to 0-5 °C and slowly add a stoichiometric

excess of a dilute acid, such as 1M HCl, to achieve an acidic pH (typically pH 2-3).

Nitrosation: While maintaining the low temperature and stirring, add a solution of sodium

nitrite in deionized water dropwise to the enalapril solution. The molar ratio of sodium nitrite

to enalapril should be carefully controlled, typically starting with a slight excess of the

nitrosating agent.

Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,

such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography
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(HPLC), to determine the consumption of the starting material and the formation of the N-
nitroso-enalapril product.

Work-up: Once the reaction is complete, quench any excess nitrosating agent (e.g., with

sulfamic acid). Neutralize the reaction mixture by the slow addition of a saturated sodium

bicarbonate solution until the pH is approximately 7.

Extraction: Extract the aqueous layer multiple times with an organic solvent like

dichloromethane.

Drying and Evaporation: Combine the organic layers, dry over anhydrous sodium sulfate or

magnesium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the

crude N-nitroso-enalapril.

Purification: Purify the crude product using column chromatography on silica gel with an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the pure N-
nitroso-enalapril impurity.[5]

Characterization of N-nitroso-enalapril
Comprehensive characterization is essential to confirm the identity and purity of the

synthesized N-nitroso-enalapril. This involves a combination of chromatographic and

spectroscopic techniques. While specific spectral data for N-nitroso-enalapril is not widely

published, the expected characteristics can be inferred from its structure and data from

commercially available reference standards.[4]

High-Performance Liquid Chromatography (HPLC)
HPLC is a primary technique for assessing the purity of N-nitroso-enalapril and for its

quantification in drug substances and products.

Table 1: Representative HPLC Method Parameters for N-nitroso-enalapril Analysis
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Parameter Value

Column
C18 reverse-phase column (e.g., 4.6 x 250 mm,

5 µm)

Mobile Phase

A mixture of an aqueous buffer (e.g., phosphate

buffer, pH 2.5-3.5) and an organic modifier (e.g.,

acetonitrile or methanol) in a gradient or

isocratic elution mode.

Flow Rate 1.0 mL/min

Detection UV at approximately 215 nm

Column Temperature 30-40 °C

Injection Volume 10-20 µL

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
LC-MS/MS provides high sensitivity and selectivity for the detection and quantification of trace

levels of N-nitroso-enalapril.

Table 2: Representative LC-MS/MS Method Parameters for N-nitroso-enalapril Analysis

Parameter Value

Ionization Mode Electrospray Ionization (ESI), positive mode

Mass Analyzer
Triple Quadrupole (QqQ) or High-Resolution

Mass Spectrometry (HRMS)

MRM Transitions

Precursor ion (m/z) of [M+H]⁺ for N-nitroso-

enalapril (406.2) to specific product ions. A

common fragmentation pathway for

nitrosamines is the loss of the nitroso group (-

NO), resulting in a product ion.[6]

Collision Energy
Optimized for the specific instrument and

transitions
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are crucial for the structural elucidation of the N-nitroso-
enalapril molecule. The presence of the nitroso group will induce characteristic chemical shift

changes in the neighboring protons and carbons compared to the parent enalapril molecule.

Infrared (IR) Spectroscopy
FTIR spectroscopy can be used to identify the functional groups present in the N-nitroso-
enalapril molecule. Key expected absorption bands include:

N-N=O stretch: A characteristic band for the nitrosamine group, typically appearing in the

region of 1430-1460 cm⁻¹.

C=O stretches: Bands corresponding to the ester and carboxylic acid carbonyl groups.

N-H stretch: Absence of the secondary amine N-H stretch present in enalapril.

Signaling Pathways and Workflow Diagrams
To visualize the processes involved in the synthesis and analysis of N-nitroso-enalapril, the

following diagrams are provided in the DOT language for Graphviz.

Synthesis Pathway of N-nitroso-enalapril

Enalapril
(Secondary Amine)

N-nitroso-enalapril

Nitrosation

Nitrosating Agent
(e.g., NaNO₂ + Acid)

Acidic Conditions
(pH 2-3)

Click to download full resolution via product page

Synthesis of N-nitroso-enalapril.
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Experimental Workflow for Analysis
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(Dissolution/Extraction)
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(C18 Column)
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(ESI+, MRM)

Trace Analysis
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(Quantification/Identification)

Click to download full resolution via product page

Analytical workflow for N-nitroso-enalapril.

Conclusion
This technical guide provides a foundational understanding of the synthesis and

characterization of the N-nitroso-enalapril impurity. The provided experimental protocols and

analytical method parameters serve as a starting point for researchers and drug development

professionals. Due to the potential health risks associated with nitrosamine impurities, rigorous

control and monitoring throughout the drug development and manufacturing process are

imperative. The methodologies outlined herein are critical for ensuring the safety and quality of

enalapril-containing pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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